Cas no 1339626-96-8 (ethyl 1-(aminomethyl)-3-oxocyclobutane-1-carboxylate)

• Product Name: ethyl 1-(aminomethyl)-3-oxocyclobutane-1-carboxylate
• CAS No: 1339626-96-8
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• MDL: MFCD20440640
• CID: 5608129
• PubChem ID: 64906891
• Update Time: 2025-09-27

ethyl 1-(aminomethyl)-3-oxocyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 1-(aminomethyl)-3-oxo-, ethyl ester
• Ethyl 1-(aminomethyl)-3-oxocyclobutane-1-carboxylate
• AKOS014236738
• 1339626-96-8
• CS-0288110
• EN300-814466
• ethyl 1-(aminomethyl)-3-oxocyclobutane-1-carboxylate

• MDL： MFCD20440640
• Inchi： 1S/C8H13NO3/c1-2-12-7(11)8(5-9)3-6(10)4-8/h2-5,9H2,1H3
• InChI Key： KKAIRJUTSFNZMZ-UHFFFAOYSA-N
• SMILES： C1(CN)(C(OCC)=O)CC(=O)C1

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• Density: 1.182±0.06 g/cm3(Predicted)
• Boiling Point: 265.0±25.0 °C(Predicted)
• pka: 9.66±0.29(Predicted)